Cas no 100331-02-0 (Benzenamine,2-fluoro-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]-)

• Product name: Benzenamine,2-fluoro-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]-
• CAS No: 100331-02-0
• MF: C₈H₆NOF₅S
• MW: 259.19634
• CID: 213125
• PubChem ID: 180830

Benzenamine,2-fluoro-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-fluoro-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]-
• 2-fluoro-4-(1,1,2,2-tetrafluoroethylsulfinyl)aniline
• SCHEMBL10506571
• Benzenamine, 2-fluoro-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]-
• DTXSID00905384
• 2-FLUORO-4-(1,1,2,2-TETRAFLUOROETHANESULFINYL)ANILINE
• 100331-02-0

• Inchi： 1S\/C8H6F5NOS\/c9-5-3-4(1-2-6(5)14)16(15)8(12,13)7(10)11\/h1-3,7H,14H2
• InChI Key： WBDXBSZDDNSGKU-UHFFFAOYSA-N
• SMILES： FC1C=C(S(C(F)(F)C(F)F)=O)C=CC=1N

Computed Properties

• Exact Mass: 259.00908
• Monoisotopic Mass: 259.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 324.1°Cat760mmHg
• Flash Point: 149.8°C
• Refractive Index: 1.512
• PSA: 43.09
• LogP: 3.82030